Cas no 88721-83-9 (1-Azabicyclo[3.2.1]octane-3-carbonitrile)

1-Azabicyclo[3.2.1]octane-3-carbonitrile structure
88721-83-9 structure
Product Name:1-Azabicyclo[3.2.1]octane-3-carbonitrile
CAS No:88721-83-9
MF:C8H12N2
MW:136.194281578064
CID:623195
PubChem ID:19374792
Update Time:2025-04-19

1-Azabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.1]octane-3-carbonitrile
    • 88721-83-9
    • DTXSID80598490
    • SCHEMBL8557067
    • Inchi: 1S/C8H12N2/c9-4-8-3-7-1-2-10(5-7)6-8/h7-8H,1-3,5-6H2
    • InChI Key: CQLRBTFAUYWHBK-UHFFFAOYSA-N
    • SMILES: N12CC(C#N)CC(CC1)C2

Computed Properties

  • Exact Mass: 136.100048391g/mol
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 27Ų
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